Cas no 1467949-27-4 (Tert-butyl 2-(3-chlorophenyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(3-chlorophenyl)pyrrolidine-1-carboxylate
• CAS No: 1467949-27-4
• MF: C₁₅H₂₀ClNO₂
• MW: 281.777803421021
• MDL: MFCD14635694
• CID: 5058755
• Update Time: 2025-10-18

Tert-butyl 2-(3-chlorophenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-chlorophenyl)pyrrolidine-1-carboxylate
• Tert-butyl 2-(3-chlorophenyl)pyrrolidine-1-carboxylate

• MDL： MFCD14635694
• Inchi： 1S/C15H20ClNO2/c1-15(2,3)19-14(18)17-9-5-8-13(17)11-6-4-7-12(16)10-11/h4,6-7,10,13H,5,8-9H2,1-3H3
• InChI Key： PJOXXYYOBBEKHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Tert-butyl 2-(3-chlorophenyl)pyrrolidine-1-carboxylate

Research Brief on Tert-butyl 2-(3-chlorophenyl)pyrrolidine-1-carboxylate (CAS: 1467949-27-4): Recent Advances and Applications

Tert-butyl 2-(3-chlorophenyl)pyrrolidine-1-carboxylate (CAS: 1467949-27-4) is a chiral pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have explored its potential as a building block for novel therapeutic agents, leveraging its unique structural features and stereochemical properties.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of Tert-butyl 2-(3-chlorophenyl)pyrrolidine-1-carboxylate in the development of selective dopamine receptor modulators. The researchers demonstrated that the compound's chiral center and aromatic substitution pattern play a crucial role in enhancing binding affinity and selectivity for D2/D3 receptors, which are implicated in Parkinson's disease and schizophrenia. The study reported a 40% improvement in receptor binding compared to previous analogs, underscoring the compound's potential in CNS drug development.

In addition to its CNS applications, recent research has investigated the compound's utility in anti-inflammatory drug design. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described its incorporation into novel NLRP3 inflammasome inhibitors. The tert-butyl carbamate group was found to improve metabolic stability, while the 3-chlorophenyl moiety contributed to enhanced target engagement. These findings suggest that 1467949-27-4 could serve as a versatile scaffold for developing next-generation anti-inflammatory agents with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, several innovative approaches to the production of Tert-butyl 2-(3-chlorophenyl)pyrrolidine-1-carboxylate have emerged. A 2023 Organic Process Research & Development article detailed a continuous flow synthesis method that achieved 85% yield with excellent enantiomeric excess (>99% ee). This advancement addresses previous challenges in large-scale production while maintaining high stereochemical purity - a critical factor for pharmaceutical applications. The methodology also demonstrated significant reductions in solvent waste and processing time compared to traditional batch methods.

Looking forward, the compound's unique structural features continue to inspire new research directions. Computational studies published in early 2024 have identified potential for its use in PROTAC (Proteolysis Targeting Chimera) development, particularly for targeting undruggable proteins in oncology. The pyrrolidine core's conformational flexibility and the tert-butyl group's steric properties appear well-suited for linker attachment in these bifunctional molecules. These insights open exciting possibilities for expanding the therapeutic applications of 1467949-27-4 beyond its current scope.